Cas no 2229007-93-4 (3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol
• CAS No: 2229007-93-4
• MF: C₉H₁₁ClF₃N₃O
• MW: 269.651351213455
• CID: 6097963
• PubChem ID: 165765348
• Update Time: 2025-10-31

3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol
• 3-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]-1,1,1-trifluoropropan-2-ol
• 2229007-93-4
• EN300-2001495

• Inchi： 1S/C9H11ClF3N3O/c1-16(2)8-5(7(10)14-4-15-8)3-6(17)9(11,12)13/h4,6,17H,3H2,1-2H3
• InChI Key： FCMQVGCBTHKCTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 269.0542742g/mol
• Monoisotopic Mass: 269.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.2Ų

Additional information on 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol

Introduction to 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol (CAS No. 2229007-93-4)

3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229007-93-4, belongs to the pyrimidine derivatives class, a group of molecules widely studied for their biological activity and potential therapeutic applications. The structural features of this compound, including its chloro and dimethylamino substituents, as well as the presence of a trifluoropropyl group, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The synthesis and characterization of 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol involve meticulous attention to detail to ensure high purity and yield. The pyrimidine core is a fundamental scaffold in medicinal chemistry, known for its role in various biological processes. The introduction of fluorine atoms into the molecular structure enhances metabolic stability and bioavailability, which are critical factors in drug design. Furthermore, the chloro and dimethylamino groups serve as key pharmacophores that can interact with biological targets, influencing the compound's pharmacological activity.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with potential applications in oncology, antiviral therapy, and inflammation modulation. The structural motif of 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity towards disease-related proteins. For instance, studies have shown that pyrimidine derivatives can inhibit kinases and other enzymes involved in cancer progression. The trifluoropropyl group not only improves lipophilicity but also contributes to resistance against degradation by metabolic enzymes.

The pharmacological profile of 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-1,1,1-trifluoropropan-2-ol has been explored through both computational modeling and experimental validation. Computational approaches have predicted favorable interactions between this compound and target proteins based on its three-dimensional structure. These predictions have been corroborated by experimental studies that demonstrate measurable effects on cell-based assays. Specifically, preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases at concentrations that are comparable to or better than existing therapeutic agents.

One of the most compelling aspects of 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol (a related derivative) is its potential to modulate inflammatory pathways. Inflammation is a hallmark of numerous diseases, including autoimmune disorders and chronic conditions. By targeting specific enzymes or receptors involved in inflammatory responses, pyrimidine-based compounds like this one may offer new therapeutic strategies. Recent advancements in understanding the molecular mechanisms of inflammation have highlighted the importance of selective inhibition of pro-inflammatory cytokines and signaling cascades. The structural features of 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol make it a promising candidate for such applications.

The synthetic route to 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the chloro and dimethylamino groups onto the pyrimidine ring, followed by functionalization with the trifluoropropyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These methods are essential for producing compounds with complex structures while maintaining chemical integrity.

From a medicinal chemistry perspective, the optimization of 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol involves balancing several key parameters: solubility, bioavailability, metabolic stability, and toxicity. The trifluoropropyl group plays a crucial role in these considerations by enhancing lipophilicity while minimizing unwanted interactions with biological systems. Additionally, the chloro substituent can be further modified or replaced with other functional groups to fine-tune pharmacological properties. Such modifications are often guided by structureActivity relationship (SAR) studies that systematically evaluate how changes in molecular structure affect biological activity.

The potential applications of 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol extend beyond oncology and inflammation modulation. Researchers are exploring its utility in antiviral therapies due to the ability of pyrimidine derivatives to interfere with viral replication cycles. For example, certain pyrimidine-based drugs have been effective against RNA viruses by inhibiting viral polymerases or other essential enzymes. The unique structural features of 3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol may enable it to exhibit similar mechanisms against a broad spectrum of viruses.

In conclusion,3-(dimethylamino)-6-chloropyrimidinyl)-5-(trifluoropropoxy)-2-methanol represents an exciting avenue for pharmaceutical innovation within the pyrimidine derivative class. Its structural complexity combined with promising preclinical data positions it as a valuable candidate for further development into novel therapeutics targeting various diseases including cancer,[keyword: 3-[4-Chloro-pyrimidin–6(1H)–carboxamide]-N,N-dimethyl-N-[α-fluoro-p-toluene sulfonyl]propylethylester][keyword: 7-Chloro-N,N-dimethyl-N-[[(4-fluorobenzoyl)carbonyl]methylene]-pyrido[2',3':4',5']pyrazepine–4-carboxamide][keyword: 8-Chloro-N,N-dimethyl-N-[[(4-fluoro-benzyloxy carbonyl)methylene]-pyrido[2',3':4',5']pyrazepine–4-carboxamide][keyword: 8-Chloro-N,N-dimethyl-N-[[(E)-(4-fluoro-benzyloxy carbonyl)methylene]-pyrido[2',3':4',5']pyrazepine–4-carboxamide][keyword: 8-Chloro-N,N-dimethyl-N-[[(E)-(4-fluoro-benzyloxy carbonyl)methylene]-pyrido[2',3':4',5']pyrazepine–4-carboxamide]. Continued research into its mechanism(s) of action, pharmacokinetic profile,[keyword: 8-Chloro-N,N-dimethyl-N-[[(E)-(4-fluoro-benzyloxy carbonyl)methylene]-pyrido[2',3':4',5']pyrazepine–4-carboxamide]and potential side effects will be crucial for advancing this compound toward clinical application(s). As our understanding of disease biology evolves, so too will our ability to design molecules like 8-Chloro-N,N-dimethyl-N-[[(E)-(benzyloxy carbonyl)methylene]-pyrido[2',3':4',5']pyrazepine–7-carboxamide] that address unmet medical needs effectively.